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Compound of Interest

Compound Name: Vanoxerine dihydrochloride

Cat. No.: B1682825

Essential Safety and Handling Guide for Vanoxerine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Vanoxerine dihydrochloride. Adherence to these guidelines is
critical for ensuring laboratory safety and minimizing exposure risk.

Hazard Identification and Classification

Vanoxerine dihydrochloride is a potent and selective dopamine reuptake inhibitor.[1][2] It is
classified as hazardous, with the following risk profile:

Acute Toxicity: Harmful if swallowed.[3][4]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Eye Damage/Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory tract irritation.[3]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4]
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Parameter Value Source
CAS Number 67469-78-7 [31[4]
Molecular Formula C28H32F2N20 - 2HCI [4]
Molecular Weight 450.56 g/mol [4]
Occupational Exposure Limits )

(OEL) No data available [3114]
Storage (Powder) -20°C [2][4]
Storage (in Solvent) -80°C [1][4]

Operational Plan: Step-by-Step Handling and
Disposal

This section outlines the procedural workflow for the safe handling of Vanoxerine
dihydrochloride from receipt to disposal.

Receiving and Storage

e 1.1. Inspection: Upon receipt, visually inspect the container for any damage or leaks. If the
container is compromised, treat it as a spill and follow the spill management protocol.

e 1.2. Personal Protective Equipment (PPE): Before handling the container, don the minimum
required PPE: laboratory coat and chemical-resistant gloves.

e 1.3. Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area
designated for hazardous chemicals.[4] For long-term stability, store the powder form at
-20°C and solutions at -80°C.[1][2][4]

Preparation and Experimentation

e 2.1. Engineering Controls: All handling of Vanoxerine dihydrochloride powder and
solutions must be conducted in a certified chemical fume hood or a Class Il or 1l biological
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safety cabinet to minimize inhalation exposure.[5] Ensure easy access to an eyewash station
and safety shower.[3][4]

e 2.2. Required PPE:

o Eye and Face Protection: Wear safety goggles with side shields.[3][4] A full-face shield is
recommended when there is a risk of splashing.[6]

o Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile).[7] The
outer glove should be removed and disposed of as hazardous waste immediately after
handling the compound.

o Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting
cuffs is required.[7]

o Respiratory Protection: For activities that may generate dust or aerosols, a NIOSH-
certified N95 or higher respirator is mandatory.[6]

e 2.3. Weighing and Reconstitution:

o Handle the solid form carefully to avoid generating dust.

o When preparing solutions, add the solvent slowly to the powder to prevent splashing.
e 2.4. General Practices:

o Do not eat, drink, or smoke in the handling area.[3][4]

o Wash hands thoroughly after handling the compound, even if gloves were worn.[3][4]

Spill Management

o 3.1. Evacuation: Evacuate non-essential personnel from the spill area.
e 3.2. PPE: Don full PPE, including respiratory protection, before addressing the spill.

e 3.3. Containment and Cleanup:
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o For solid spills, gently cover with an absorbent material to avoid raising dust, then carefully
scoop into a labeled hazardous waste container.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed, labeled hazardous waste container.[4]

o Decontaminate the spill area with an appropriate solvent (e.g., alcohol), followed by soap
and water.[4]

Disposal Plan

e 4.1. Waste Segregation: All materials contaminated with Vanoxerine dihydrochloride,
including unused compound, empty containers, contaminated PPE, and cleanup materials,
must be disposed of as hazardous pharmaceutical waste.

e 4.2. Waste Containers:

o Use dedicated, leak-proof, and clearly labeled hazardous waste containers.[7] Hazardous
pharmaceutical waste is typically collected in black containers.[8]

o Do not mix with other waste streams.
e 4.3. Disposal Method:
o Disposal must be handled by a licensed hazardous waste disposal company.

o The primary method of disposal for hazardous pharmaceutical waste is incineration at a
permitted facility.[2][8]

o Do not dispose of Vanoxerine dihydrochloride down the drain, as it is very toxic to
aquatic life.[2][4] The EPA prohibits the sewering of hazardous pharmaceutical waste.[8][9]

Experimental Protocols and Visualizations
Logical Workflow for Handling and Disposal

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of Vanoxerine dihydrochloride.
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Vanoxerine Dihydrochloride Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Vanoxerine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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